Cas no 87316-89-0 (Benzenesulfonamide, N-(2-chloro-5-nitrophenyl)-4-methyl-3-nitro-)
87316-89-0 structure
Product Name:Benzenesulfonamide, N-(2-chloro-5-nitrophenyl)-4-methyl-3-nitro-
CAS No:87316-89-0
MF:C13H10ClN3O6S
MW:371.753000736237
CID:657426
PubChem ID:3323491
Update Time:2025-04-19
Benzenesulfonamide, N-(2-chloro-5-nitrophenyl)-4-methyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-(2-chloro-5-nitrophenyl)-4-methyl-3-nitro-
- N-(2-chloro-5-nitrophenyl)-4-methyl-3-nitrobenzenesulfonamide
- 87316-89-0
- SCHEMBL11137623
- CHEMBL2289634
- DTXSID90391459
-
- Inchi: 1S/C13H10ClN3O6S/c1-8-2-4-10(7-13(8)17(20)21)24(22,23)15-12-6-9(16(18)19)3-5-11(12)14/h2-7,15H,1H3
- InChI Key: GZEVMOKVILDTQK-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1NS(C1C=CC(C)=C(C=1)[N+](=O)[O-])(=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 370.9978839g/mol
- Monoisotopic Mass: 370.9978839g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 584
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 146Ų
Benzenesulfonamide, N-(2-chloro-5-nitrophenyl)-4-methyl-3-nitro- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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